Cas no 2034544-55-1 (N-{3-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyrazolo[1,5-a]pyridin-5-yl}acetamide)
N-{3-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyrazolo[1,5-a]pyridin-5-yl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- F6513-3507
- AKOS026692825
- N-(3-(4-(2-chlorophenyl)piperazine-1-carbonyl)pyrazolo[1,5-a]pyridin-5-yl)acetamide
- N-{3-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyrazolo[1,5-a]pyridin-5-yl}acetamide
- N-[3-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyrazolo[1,5-a]pyridin-5-yl]acetamide
- 2034544-55-1
-
- Inchi: 1S/C20H20ClN5O2/c1-14(27)23-15-6-7-26-19(12-15)16(13-22-26)20(28)25-10-8-24(9-11-25)18-5-3-2-4-17(18)21/h2-7,12-13H,8-11H2,1H3,(H,23,27)
- InChI Key: JQGMNHIPWPUNGA-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1N1CCN(C(C2C=NN3C=CC(=CC3=2)NC(C)=O)=O)CC1
Computed Properties
- Exact Mass: 397.1305526g/mol
- Monoisotopic Mass: 397.1305526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 583
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 70Ų
N-{3-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyrazolo[1,5-a]pyridin-5-yl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6513-3507-2μmol |
N-{3-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyrazolo[1,5-a]pyridin-5-yl}acetamide |
2034544-55-1 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6513-3507-5μmol |
N-{3-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyrazolo[1,5-a]pyridin-5-yl}acetamide |
2034544-55-1 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6513-3507-10μmol |
N-{3-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyrazolo[1,5-a]pyridin-5-yl}acetamide |
2034544-55-1 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6513-3507-20μmol |
N-{3-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyrazolo[1,5-a]pyridin-5-yl}acetamide |
2034544-55-1 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6513-3507-1mg |
N-{3-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyrazolo[1,5-a]pyridin-5-yl}acetamide |
2034544-55-1 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6513-3507-2mg |
N-{3-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyrazolo[1,5-a]pyridin-5-yl}acetamide |
2034544-55-1 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6513-3507-3mg |
N-{3-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyrazolo[1,5-a]pyridin-5-yl}acetamide |
2034544-55-1 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6513-3507-4mg |
N-{3-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyrazolo[1,5-a]pyridin-5-yl}acetamide |
2034544-55-1 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6513-3507-5mg |
N-{3-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyrazolo[1,5-a]pyridin-5-yl}acetamide |
2034544-55-1 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6513-3507-10mg |
N-{3-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyrazolo[1,5-a]pyridin-5-yl}acetamide |
2034544-55-1 | 10mg |
$79.0 | 2023-09-08 |
N-{3-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyrazolo[1,5-a]pyridin-5-yl}acetamide Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
Additional information on N-{3-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyrazolo[1,5-a]pyridin-5-yl}acetamide
Comprehensive Analysis of N-{3-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyrazolo[1,5-a]pyridin-5-yl}acetamide (CAS No. 2034544-55-1)
The compound N-{3-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyrazolo[1,5-a]pyridin-5-yl}acetamide (CAS No. 2034544-55-1) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique pyrazolo[1,5-a]pyridine core, coupled with a 2-chlorophenyl piperazine moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential interactions with central nervous system (CNS) receptors, given the prevalence of similar structures in neuroactive compounds.
In recent years, the demand for novel heterocyclic compounds like N-{3-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyrazolo[1,5-a]pyridin-5-yl}acetamide has surged, driven by advancements in drug discovery and medicinal chemistry. This compound’s piperazine-carbonyl linkage is a key feature that enhances its bioavailability and binding affinity, making it a subject of interest for structure-activity relationship (SAR) studies. Scientists are exploring its potential as a modulator for G-protein-coupled receptors (GPCRs), which are critical targets for treating neurological disorders.
One of the most frequently searched questions regarding this compound is: "What are the synthetic routes for N-{3-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyrazolo[1,5-a]pyridin-5-yl}acetamide?" The synthesis typically involves multi-step organic reactions, including amide coupling and piperazine derivatization. The 2-chlorophenyl group is introduced to enhance lipophilicity, while the acetamide tail improves solubility—a balance crucial for drug development. Researchers also investigate its metabolic stability and in vitro efficacy, which are hot topics in preclinical studies.
Another area of interest is the compound’s potential role in targeted therapy. With the rise of personalized medicine, molecules like N-{3-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyrazolo[1,5-a]pyridin-5-yl}acetamide are being evaluated for their selectivity and minimal off-target effects. Computational modeling and high-throughput screening (HTS) have identified its affinity for specific enzyme isoforms, sparking discussions about its applicability in precision oncology and neurodegenerative disease research.
From an industrial perspective, the scalability of CAS 2034544-55-1 production is a critical consideration. Manufacturers optimize green chemistry protocols to reduce waste and improve yield, aligning with global trends in sustainable pharmaceutical synthesis. Analytical techniques such as HPLC and LC-MS are employed to ensure purity, while crystallography studies reveal its conformational preferences—a topic often queried in academic forums.
In summary, N-{3-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyrazolo[1,5-a]pyridin-5-yl}acetamide represents a fascinating intersection of chemical innovation and therapeutic potential. Its study addresses pressing questions in drug design, molecular pharmacology, and industrial synthesis, making it a compound of enduring relevance in scientific discourse.
2034544-55-1 (N-{3-[4-(2-chlorophenyl)piperazine-1-carbonyl]pyrazolo[1,5-a]pyridin-5-yl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)